Cas no 2378343-46-3 (2-ethyl-3,7-dimethyl-6-4-(trifluoromethoxy)phenoxyquinolin-4-ol)

• Product Name: 2-ethyl-3,7-dimethyl-6-4-(trifluoromethoxy)phenoxyquinolin-4-ol
• CAS No: 2378343-46-3
• MF: C₂₀H₁₈F₃NO₃
• MW: 377.357036113739
• CID: 6235697
• PubChem ID: 67119408
• Update Time: 2025-10-29

2-ethyl-3,7-dimethyl-6-4-(trifluoromethoxy)phenoxyquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3,7-dimethyl-6-4-(trifluoromethoxy)phenoxyquinolin-4-ol
• EN300-28254119
• 1204518-38-6
• SCHEMBL22966210
• 2-ethyl-3,7-dimethyl-6-[4-(trifluoromethoxy)phenoxy]quinolin-4-ol
• 2378343-46-3
• 2-ethyl-3,7-dimethyl-6-(4-(trifluoromethoxy)phenoxy)quinolin-4(1H)-one
• Z5031999640
• SCHEMBL1679827
• Des-Methylcarbonate Hydroxy Flometoquin

• Inchi： 1S/C20H18F3NO3/c1-4-16-12(3)19(25)15-10-18(11(2)9-17(15)24-16)26-13-5-7-14(8-6-13)27-20(21,22)23/h5-10H,4H2,1-3H3,(H,24,25)
• InChI Key： ASLRWALDQPYSPM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)OC1=CC2C(C(C)=C(CC)NC=2C=C1C)=O)(F)F

Computed Properties

• Exact Mass: 377.12387792g/mol
• Monoisotopic Mass: 377.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 47.6Ų

Additional information on 2-ethyl-3,7-dimethyl-6-4-(trifluoromethoxy)phenoxyquinolin-4-ol

Introduction to 2-ethyl-3,7-dimethyl-6-4-(trifluoromethoxy)phenoxyquinolin-4-ol (CAS No. 2378343-46-3)

2-ethyl-3,7-dimethyl-6-4-(trifluoromethoxy)phenoxyquinolin-4-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical identifier CAS No. 2378343-46-3, belongs to the class of quinoline derivatives, which are well-known for their broad spectrum of pharmacological properties. The presence of multiple functional groups, including ethyl, methyl, and trifluoromethoxy substituents, as well as the phenoxy moiety, contributes to its complex chemical profile and makes it a subject of interest for further research and development.

The structural framework of 2-ethyl-3,7-dimethyl-6-4-(trifluoromethoxy)phenoxyquinolin-4-ol incorporates a quinoline core, which is a heterocyclic aromatic compound that has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. The addition of the ethyl and methyl groups at the 3rd and 7th positions, respectively, enhances the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability. These modifications are critical in drug design, as they can significantly influence the compound's pharmacokinetic behavior.

The trifluoromethoxy group at the 4th position of the phenoxy ring introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity to biological targets. This substitution pattern is commonly employed in medicinal chemistry to modulate pharmacological activity. The phenoxyquinolin-4-ol moiety itself suggests a potential role in interacting with biological enzymes or receptors due to its oxygen-rich structure. Such features make this compound a promising candidate for further investigation in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-ethyl-3,7-dimethyl-6-4-(trifluoromethoxy)phenoxyquinolin-4-ol with various biological targets. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation and inflammation pathways. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity to proteins such as kinases and transcription factors, which are often implicated in disease mechanisms.

In vitro studies have demonstrated that derivatives of quinoline with similar structural motifs possess significant antimicrobial properties. The presence of multiple substituents in 2-ethyl-3,7-dimethyl-6-4-(trifluoromethoxy)phenoxyquinolin-4-ol may contribute to its ability to disrupt microbial cell membranes or interfere with essential metabolic processes. These findings are particularly relevant in the context of rising antibiotic resistance rates, where novel antimicrobial agents are urgently needed.

The synthesis of 2-ethyl-3,7-dimethyl-6-4-(trifluoromethoxy)phenoxyquinolin-4-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to introduce the desired functional groups efficiently. The complexity of its synthesis underscores the importance of skilled chemists in developing scalable production processes for pharmaceutical compounds.

From a regulatory perspective, the development of new pharmaceutical compounds like 2-ethyl-3,7-dimethyl-6-4-(trifluoromethoxy)phenoxyquinolin-4-ol must adhere to stringent guidelines set forth by global health authorities. Preclinical studies are essential to evaluate its safety profile and efficacy before it can be considered for clinical trials. These studies often involve detailed toxicology assessments and pharmacokinetic analyses to ensure that the compound is both safe and effective for human use.

The potential applications of 2-et hyl -3 ,7 -dim ethyl -6 -4 -( trif luoro me tho xy ) ph enox yquino lin -4 -o l extend beyond antimicrobial therapies. Preliminary research suggests that it may also have utility in treating inflammatory diseases by modulating immune responses. The ability of quinoline derivatives to interact with various biological pathways makes them versatile scaffolds for drug discovery. Further exploration into their mechanisms of action could lead to breakthroughs in multiple therapeutic areas.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can alter physicochemical properties such as solubility, metabolic stability, and binding affinity. In the case of 2 - ethyl -3 ,7 -dim ethyl -6 -4 -( trif luoro me tho xy ) ph enox yquino lin -4 -o l, the trifluoromethoxy group is likely responsible for many of its observed pharmacological effects. This highlights the importance of fluorine chemistry in developing next-generation pharmaceuticals.

Future directions in the study of 2 - ethyl -3 ,7 -dim ethyl -6 -4 -( trif luoro me tho xy ) ph enox yquino lin -4 -o l may include exploring its potential as an intermediate in more complex drug molecules or investigating novel synthetic routes that improve yield and sustainability. Green chemistry principles are increasingly being adopted in pharmaceutical synthesis to minimize environmental impact while maintaining efficiency. Innovations in catalytic systems and solvent-free reactions could play a significant role in this endeavor.

In conclusion,2-et hyl -3 ,7 -dim ethyl -6 -4 -( trif luoro me tho xy ) ph enox yquino lin -4 -o l (CAS No. 2378343 46 3) represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further investigation into therapeutic applications. As scientific understanding continues to evolve，the development of innovative compounds like this one will be crucial in addressing global health challenges.